(Dec-3-en-1-yn-1-yl)benzene

• CAS No.: 110792-97-7
• Molecular Formula: C16H20
• Molecular Weight: 212.33 g/mol
• IUPAC Name: dec-3-en-1-ynylbenzene
• InChI: InChI=1S/C16H20/c1-2-3-4-5-6-7-8-10-13-16-14-11-9-12-15-16/h7-9,11-12,14-15H,2-6H2,1H3
• InChI Key: LNXCYJDCFWDBGB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC=CC#CC1=CC=CC=C1

Description

(Dec-3-en-1-yn-1-yl)benzene is a useful research compound. Its molecular formula is C16H20 and its molecular weight is 212.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

The modified procedure was used to convert (Z)-1-Iodo-oct-1-ene and phenyl acetylene to the title product. Purification by flash chromatography (hexane as the eluent) gave the analytically pure product as a colorless oil (420 mg, 98% yield). 1H NMR (400 MHz, CDCl3) δ 7.44-7.41 (m, 2H), 7.29-7.27 (m, 3H), 5.99-5.92 (m, 1H), 5.67-5.65 (d, J=10.7, 1H), 2.42-2.36 (m, 2H), 1.46-1.43 (m, 2H), 1.37-1.29 (m, 6H), 0.89-0.86 (m, 3H). 13C NMR (100 MHz, CDCl3) δ 144.36, 131.42, 128.30, 127.96, 123.82, 109.06, 93.46, 86.57, 31.76, 30.45, 28.96, 28.91, 22.70, 14.16. Anal. Calcd. for C16H20: C, 90.51; H, 9.49; Found C, 90.24; H, 9.47.